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Compound of Interest

Compound Name: Bromoethanol-d4

Cat. No.: B032892

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage procedures for
Bromoethanol-d4 (CAS No. 81764-55-8), a deuterated analog of 2-Bromoethanol. Due to its
toxicity and hazardous nature, strict adherence to the protocols outlined in this document is
imperative to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Classification

Bromoethanol-d4 is classified as a highly toxic and corrosive substance. Exposure through
oral, dermal, or inhalation routes can be fatal or cause severe health effects.[1][2][3][4] It is
crucial to understand its hazards before handling.

1.1 GHS Classification The Globally Harmonized System (GHS) classification for
Bromoethanol-d4 is summarized below.
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Hazard Class Category

Acute Toxicity, Oral Category 2 / Category 3

Acute Toxicity, Dermal Category 1 / Category 2 / Category 3
Acute Toxicity, Inhalation Category 1 / Category 3

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Irritation Category 1

Carcinogenicity Category 2

Note: Classification categories may vary slightly between suppliers, but all indicate high toxicity
and corrosivity.[1][5]

1.2 Hazard Statements (H-Statements)

e H300/H301: Fatal or toxic if swallowed.[2][3]

e H310/H311: Fatal or toxic in contact with skin.[2][3]

e H314: Causes severe skin burns and eye damage.[1][2]
o H330/H331: Fatal or toxic if inhaled.[3][4]

o H351: Suspected of causing cancer.[2][5]

1.3 Signal Word: Danger[1]

1.4 Hazard Pictograms

o Skull and Crossbones (Acute Toxicity - Fatal or Toxic)

e Corrosion (Skin Corrosion, Serious Eye Damage)

e Health Hazard (Carcinogenicity)

Physical and Chemical Properties
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Understanding the physical and chemical properties of Bromoethanol-d4 is essential for safe
handling and storage.

Property Value

CAS Number 81764-55-8[6]

Molecular Formula C2HD4BrO or BrCD2CD20H][6][7]
Molecular Weight 128.99 g/mol [2][5][6]

Appearance Clear Colourless to Yellow Oil/Liquid[1][8]
Density 1.819 g/mL at 25 °C[9]

Boiling Point 56-57 °C at 20-27 hPa (mmHQg)[5][9]
Flash Point 110-113 °C (230-235.4 °F) - closed cup
Water Solubility Soluble[1]

Refractive Index n20/D 1.493

Safe Handling and Personal Protective Equipment
(PPE)

Due to its high toxicity and corrosivity, stringent handling procedures and appropriate PPE are
mandatory.

3.1 Engineering Controls

o All work with Bromoethanol-d4 must be conducted in a certified chemical fume hood to
avoid inhalation of vapors.[1]

o Provide appropriate exhaust ventilation.[1]

e An emergency eyewash station and safety shower must be readily accessible in the
immediate work area.[10]

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b032892?utm_src=pdf-body
https://clearsynth.com/product/bromoethanol-d4
https://clearsynth.com/product/bromoethanol-d4
https://isotope.com/synthetic-intermediates/2-bromoethanol-1-1-2-2-d4-dlm-103-5
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromoethanol-1_1_2_2-d4
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D42Bromoethanol.htm
https://clearsynth.com/product/bromoethanol-d4
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_2.pdf
https://www.pharmaffiliates.com/en/81764-55-8-2-bromoethanol-d4-pasti014850.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1675375.htm
https://www.hpc-standards.com/shop/ReferenceMaterials/Stableisotopelabeledcompounds/D42Bromoethanol.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1675375.htm
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_2.pdf
https://www.benchchem.com/product/b032892?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1913_2.pdf
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3.2 Personal Protective Equipment (PPE) A comprehensive PPE protocol must be followed at
all times.

PPE Type Specification

Handle with chemical-resistant gloves (e.g.,
) nitrile, neoprene). Dispose of contaminated
Hand Protection i )
gloves after use in accordance with good

laboratory practices.[1]

Wear safety glasses with side-shields
Eye/Face Protection conforming to NIOSH (US) or EN 166 (EU)

standards and a face shield.[1]

Wear impervious clothing, such as a chemically

resistant lab coat, apron, and closed-toe shoes.
Skin/Body Protection The type of protective equipment must be

selected based on the concentration and

amount of the substance handled.[1]

If risk assessment indicates air-purifying
respirators are necessary, use a full-face
respirator with multi-purpose combination (US)
Respiratory Protection or type ABEK (EN 14387) respirator cartridges
as a backup to engineering controls.[1] For
higher exposures, a full-face supplied-air

respirator may be required.[1]

3.3 General Hygiene Practices

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mist.[1]

Wash hands thoroughly after handling.[11]

Do not eat, drink, or smoke in the work area.[3][12]

Take off contaminated clothing and wash it before reuse.[4][12]
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Storage Procedures

Proper storage is critical to prevent degradation, reaction, and accidental exposure.

Storage Condition

Requirement

Temperature Store in a refrigerator at 2-8°C (36-46°F).[6][7]
Store under an inert atmosphere if possible.[12]
Atmosphere i
Protect from moisture.[1]
Light Protect from light.[7]
] Keep container tightly closed in a dry, cool, and
Container ]
well-ventilated place.[3][11][12]
Security Store locked up.[3][11][12]
o Store separately from oxidants, acids, and food
Compatibility

additives.[13]

Storage Class

6.1A - Combustible, acutely toxic (Category 1

and 2), very toxic hazardous materials.

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of exposure or a spill.

5.1 First Aid Measures
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Exposure Route First Aid Protocol

Move the person to fresh air immediately. If

) breathing has stopped or is difficult, provide

Inhalation . o ) )
artificial respiration or oxygen. Seek immediate

medical attention.[1][5][14]

Immediately remove all contaminated clothing.
) Flush skin with plenty of soap and water for at
Skin Contact ) ) ) )
least 15 minutes. Seek immediate medical

attention.[1][5][14]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][5]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][5]

General Advice: Show the Safety Data Sheet (SDS) to the medical professional in attendance.

[11[5]
5.2 Accidental Release and Firefighting

» Spill Response: Evacuate personnel to a safe area. Wear full PPE, including respiratory
protection.[5] Prevent further leakage if safe to do so. Do not let the product enter drains.[5]
Soak up the spill with an inert absorbent material (e.g., sand, vermiculite) and place it in a
suitable, closed container for disposal as hazardous waste.[1]

 Firefighting: The substance is not considered flammable but may burn.[1] Use water spray,
alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing media.[1]
Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[1]
[5] Under fire conditions, hazardous decomposition products like carbon oxides and
hydrogen bromide gas can be formed.[1]
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Toxicological Information and Experimental Data

The toxicological data for Bromoethanol-d4 is primarily derived from studies on its non-
deuterated analog, 2-Bromoethanol, and is presented in Safety Data Sheets. Detailed
experimental protocols are not publicly available; the information represents the conclusions of
standardized toxicological assessments.

6.1 Acute Toxicity Bromoethanol-d4 is acutely toxic via all routes of exposure. It can cause
severe irritation and burns to the skin, eyes, and respiratory tract.[1][13] Symptoms of
poisoning include a burning sensation, coughing, wheezing, laryngitis, shortness of breath,
headache, nausea, and vomiting.[13]

6.2 Carcinogenicity This substance is suspected of causing cancer.[2][5]

e Mouse - Oral: Studies have identified it as an equivocal tumorigenic agent by RTECS
criteria, with tumors observed in the gastrointestinal tract.[1]

e Mouse - Intraperitoneal: Classified as a neoplastic agent by RTECS criteria, with tumors
observed in the lungs or thorax.[1]

» |IARC: No component of this product present at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC.[1]

Logical Workflow for Safe Handling

The following diagram illustrates the essential logical steps for ensuring safety when working
with Bromoethanol-d4.
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Start: Planning to use
Bromoethanol-d4

1. Hazard Identification
- Review SDS
- Identify Toxicity & Corrosivity

2. Risk Assessment
- Evaluate exposure potential
- Assess quantities used

3. Implement Controls

Engineering Controls:
- Chemical Fume Hood
- Safety Shower / Eyewash

Personal Protective Equipment:
- Gloves, Goggles, Face Shield

4. Safe Procedures
- Lab Coat, Respirator

Handling:
- Avoid contact & inhalation
- Use minimal quantities

Storage:
- Refrigerate (2-8°C)
- Keep locked & sealed

5. Emergency Preparedness
- Know spill & first aid procedures
- Locate emergency equipment

6. Waste Disposal
- Collect in labeled hazardous
waste container

End of Workflow

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Bromoethanol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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